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Compound of Interest

Compound Name: CFTR corrector 17

Cat. No.: B10816785

Essential Safety and Handling Guide for CFTR
Corrector 17

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling novel chemical compounds. This guide provides
essential, immediate safety and logistical information for the handling of CFTR corrector 17, a
modulator of the cystic fibrosis transmembrane conductance regulator (CFTR). Adherence to
these procedural steps is critical for minimizing risk and ensuring proper disposal.

Physicochemical and Safety Data

The following tables summarize the key quantitative data for CFTR corrector 17.

Identifier Value

Product Name CFTR corrector 17
CAS Number 912790-04-6[1][2]
Purity >98.05%
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Property

Information

Appearance

Solid

Storage (Stock Solution)

-80°C for 6 months; -20°C for 1 month[1]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with handling CFTR corrector 17

dictates the necessity of the following personal protective equipment.

Protection Type

Required PPE

Purpose

Eye and Face Protection

Safety glasses with side
shields or goggles. A face
shield should be worn when

there is a splash hazard.

Protects against splashes,
dust, and flying particles.[3][4]

Hand Protection

Disposable nitrile gloves.
Double-gloving may be
necessary for extended

handling.

Prevents skin contact with the
chemical.[3][4]

Body Protection

A laboratory coat is the
minimum requirement. For
procedures with a higher risk
of contamination, a disposable

gown is recommended.

Protects skin and personal

clothing from contamination.[4]

[5]

Respiratory Protection

Not generally required for
small quantities handled in a
well-ventilated area or a
chemical fume hood. If
aerosols may be generated, a

respirator may be necessary.

Prevents inhalation of dust or

aerosols.

Foot Protection

Closed-toe shoes.

Protects feet from spills and
falling objects.[4][5]
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Operational Plan for Handling CFTR Corrector 17

Adherence to a strict operational plan minimizes the risk of exposure and contamination.
1. Preparation and Engineering Controls:

o Ensure a well-ventilated laboratory space. For handling the solid compound or preparing
solutions, a certified chemical fume hood is recommended.

o Gather all necessary PPE and ensure it is in good condition.

» Prepare a designated work area and ensure it is clean and uncluttered.
2. Handling the Compound:

o Wear all required PPE before handling the compound.

o Carefully weigh the required amount of the solid compound on a calibrated analytical
balance, preferably within a ventilated enclosure.

* When preparing solutions, add the solvent to the solid slowly to avoid splashing.
3. Storage:

« Store the solid compound and stock solutions in tightly sealed containers at the
recommended temperatures.[1]

o Label all containers clearly with the compound name, concentration, date of preparation, and
appropriate hazard warnings.

Disposal Plan

Proper disposal of CFTR corrector 17 and associated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:
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 All disposable materials that have come into contact with CFTR corrector 17, such as
gloves, pipette tips, and weighing paper, should be considered chemical waste.

e Segregate chemical waste from regular laboratory trash.

2. Waste Containers:

o Use designated, leak-proof, and clearly labeled hazardous waste containers.[6][7][8]
e Ensure containers are compatible with the chemical waste they will hold.

3. Disposal Procedure:

¢ Dispose of unused solid compound and solutions as hazardous chemical waste in
accordance with local, state, and federal regulations.[6][7][9]

e Do not pour chemical waste down the drain.[9][10]

o Follow your institution's specific guidelines for hazardous waste pickup and disposal.

Experimental Workflow and Safety Checkpoints

The following diagram illustrates the key stages of working with CFTR corrector 17,
emphasizing the integration of safety measures at each step.
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Experimental Workflow for Handling CFTR Corrector 17
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Caption: Workflow with integrated safety checkpoints for handling CFTR corrector 17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

e 4. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

e 5. ehs.princeton.edu [ehs.princeton.edu]

e 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 7. danielshealth.com [danielshealth.com]

» 8. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security
System [laborsecurity.com]

e 9. vumc.org [vumc.org]
e 10. ehrs.upenn.edu [ehrs.upenn.edu]

¢ To cite this document: BenchChem. [Personal protective equipment for handling CFTR
corrector 17]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10816785#personal-protective-equipment-for-
handling-cftr-corrector-17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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